Cas no 165739-63-9 (3-Methoxy Desloratadine)

• Product Name: 3-Methoxy Desloratadine
• CAS No: 165739-63-9
• MF: C₂₀H₂₁ClN₂O
• MW: 340.846544027328
• CID: 904884
• PubChem ID: 18382724
• Update Time: 2025-07-17

3-Methoxy Desloratadine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy Desloratadine
• 3-Methoxy Desloratad
• 8-chloro-3-methoxy-11-piperidin-4-ylidene-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine
• 8-Chloro-3-Methoxy-11-(4-Piperidylidene)-6,11-Dihydro-5H-Benzo[5,6]-Cyclohepta[1,2-b]Pyridine
• 8-Chloro-3-Methoxy-11-(-4-Piperidylidene)-6,11-Dihydro-5H-Benzo[5,6]-Cyclohepta[1,2-b]Pyridine
• 8-Chloro-6,11-dihydro-3-methoxy-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• 8-CHLORO-6,11-DIHYDRO-3-METHOXY-11-(PIPERIDIN-4-YLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE
• AGN-PC-01VAIP
• SureCN6177784
• 8-Chloro-6,11-dihydro-3-Methoxy-11-(4-piperidinylidene)-
• 8-chloro-3-methoxy- 11-(4-piperidylidene)-6,11-dihydro-5H-benzo[5,6]-cyclohepta[1,2-b]pyridine
• ARUFAUXFQSCDIE-UHFFFAOYSA-N
• J-010224
• SCHEMBL6177784
• 165739-63-9
• AKOS030255515
• 8-Chloro-3-methoxy-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• 13-chloro-6-methoxy-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• DTXSID60593322

• Inchi： 1S/C20H21ClN2O/c1-24-17-11-15-3-2-14-10-16(21)4-5-18(14)19(20(15)23-12-17)13-6-8-22-9-7-13/h4-5,10-12,22H,2-3,6-9H2,1H3
• InChI Key： ARUFAUXFQSCDIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC(=CN=C1/C/2=C1\CCNCC\1)OC

Computed Properties

• Exact Mass: 340.13443
• Monoisotopic Mass: 340.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines

Additional information on 3-Methoxy Desloratadine

Professional Introduction to Compound with CAS No. 165739-63-9 and Product Name: 3-Methoxy Desloratadine

3-Methoxy Desloratadine, identified by the chemical compound code CAS No. 165739-63-9, is a derivative of the well-known antihistamine drug desloratadine. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications and structural modifications that enhance its pharmacological properties. The introduction of a 3-methoxy group in its molecular structure imparts unique characteristics that make it a subject of extensive research and development.

The chemical structure of 3-Methoxy Desloratadine consists of a benzene ring substituted with various functional groups, including a chloro group, a methoxy group, and a piperazine moiety. These structural features contribute to its binding affinity with histamine H1 receptors, making it a potent competitor against histamine in allergic reactions. The presence of the 3-methoxy group specifically influences the compound's metabolic pathways and pharmacokinetic behavior, which are critical factors in determining its efficacy and safety profile.

In recent years, 3-Methoxy Desloratadine has been studied for its potential in treating allergic rhinitis and urticaria. Unlike its parent compound, desloratadine, which is already marketed as an effective antihistamine, the methoxy substitution in 3-Methoxy Desloratadine may offer improved selectivity and reduced side effects. Preliminary studies suggest that this derivative exhibits higher affinity for H1 receptors while minimizing off-target effects, which could lead to a more tolerable therapeutic agent.

The pharmacological activity of 3-Methoxy Desloratadine is primarily attributed to its ability to block histamine-mediated symptoms such as itching, sneezing, and runny nose. By inhibiting histamine release from mast cells, it effectively alleviates the symptoms associated with allergic reactions. This mechanism of action makes it a promising candidate for clinical trials aimed at developing new treatments for allergies.

One of the most intriguing aspects of 3-Methoxy Desloratadine is its metabolic stability. Unlike some antihistamines that undergo rapid degradation in the body, this compound demonstrates prolonged half-life due to its structural modifications. This extended duration of action could reduce the frequency of dosing, enhancing patient compliance and convenience. Additionally, its resistance to metabolic enzymes like CYP3A4 and CYP2D6 suggests that it may have fewer drug-drug interactions compared to other antihistamines.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic fate of 3-Methoxy Desloratadine with high accuracy. Molecular docking studies have revealed that this compound interacts more stably with H1 receptors compared to desloratadine, potentially explaining its enhanced efficacy. Furthermore, quantum mechanical calculations have identified key interactions between the 3-methoxy group and the receptor site that contribute to its pharmacological properties.

The synthesis of 3-Methoxy Desloratadine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in its preparation.

Regulatory agencies have stringent requirements for new pharmaceutical compounds like 3-Methoxy Desloratadine, emphasizing safety and efficacy through rigorous preclinical and clinical trials. These trials assess various parameters including dosage response, pharmacokinetics, adverse effects, and comparative efficacy against existing treatments. The results from these studies will determine whether 3-Methoxy Desloratadine can be approved for medical use and under what conditions.

The potential applications of 3-Methoxy Desloratadine extend beyond allergic disorders. Researchers are exploring its efficacy in managing chronic conditions such as atopic dermatitis and asthma due to its anti-inflammatory properties. By modulating immune responses and reducing histamine release, this compound may offer therapeutic benefits in these inflammatory diseases as well.

In conclusion, 3-Methoxy Desloratadine (CAS No. 165739-63-9) represents a significant advancement in antihistamine therapy due to its improved pharmacological properties derived from structural modifications. Its enhanced binding affinity, metabolic stability, and reduced side effects position it as a promising candidate for future clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make substantial contributions to the field of pharmaceutical chemistry.